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Chemical Profile of Isomintlactone

The table below summarizes the key chemical and occurrence data for Isomintlactone from the FoodB

(FooDB) database and related research [1] [2] [3]:

Property Details

IUPAC Name 3,6-dimethyl-2,4,5,6,7,7a-hexahydro-1-benzofuran-2-one [1]

Chemical
Formula

C₁₀H₁₄O₂ [1]

CAS Number 75684-66-1 [1]

Description An organic compound belonging to the class of benzofurans, found in various mint

species [1].

Natural
Occurrence

Highest concentration in peppermints (Mentha × piperita); also found in Corsican

Mentha aquatica, M. arvensis, M. pulegium, and other herbs and spices [1] [2] [3].

Optical
Rotation

[α]20D -51.8 (c, 10 in EtOH) [1]
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A Standard GC-MS Workflow for Analysis

While a source-comparison method was not found, the following diagram outlines a generalized GC-MS

workflow for metabolite analysis, which is applicable to compounds like Isomintlactone. This process is

central to generating the comparative data you're seeking [4].
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Key Experimental Steps [4]:

Sample Preparation and Derivatization: For non-volatile metabolites like Isomintlactone, a

derivatization step is crucial to make them volatile for GC-MS analysis. This often involves converting
acids and hydroxyl groups to their trimethylsilyl (TMS) derivatives.
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GC-MS Instrumentation: A single-quadrupole mass spectrometer with electron impact (EI) ionization

is most commonly used. It is robust, sensitive, and provides accurate labeling patterns. A non-polar
capillary column (e.g., DB-1 or DB-5) is recommended for high-resolution separation [4].

Data Interpretation: The analysis involves measuring the mass isotopomer distribution (M0, M1,
M2... representing molecules with 0, 1, 2... heavy atoms). This data is used to calculate metabolic

fluxes, providing a "fingerprint" of the intracellular metabolic activities [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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